Cas no 1150271-29-6 ((E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide)

• Product Name: (E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide
• CAS No: 1150271-29-6
• MF: C₂₀H₁₆F₂N₂O₂
• MW: 354.350051879883
• MDL: MFCD12026058
• CID: 857165
• PubChem ID: 46739161
• Update Time: 2025-05-23

(E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide
• 3-(6-fluoro-2-methyl-4-oxo-1H-quinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide
• DB-344821
• BS-19418
• (E)-3-(6-fluoro-2-methyl-4-oxo-1H-quinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide
• MFCD12026058
• AKOS015853379
• 1150271-29-6
• 2-Butenamide, 3-(6-fluoro-4-hydroxy-2-methyl-3-quinolinyl)-N-(4-fluorophenyl)-, (2E)-

• MDL： MFCD12026058
• Inchi： 1S/C20H16F2N2O2/c1-11(9-18(25)24-15-6-3-13(21)4-7-15)19-12(2)23-17-8-5-14(22)10-16(17)20(19)26/h3-10H,1-2H3,(H,23,26)(H,24,25)/b11-9+
• InChI Key： CARZQIACBHGQCP-PKNBQFBNSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(/C(=C/C(NC1C=CC(=CC=1)F)=O)/C)=C(C)N2)=O

Computed Properties

• Exact Mass: 354.11800
• Monoisotopic Mass: 354.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 556.7±50.0 °C at 760 mmHg
• Flash Point: 290.5±30.1 °C
• PSA: 62.22000
• LogP: 4.64200
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide

Compound (E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide (CAS No. 1150271-29-6)

The compound (E)-3-(6-Fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide with CAS No. 1150271-29-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for drug development.

The molecular structure of this compound is characterized by a quinoline ring system substituted with a fluoro group at the 6-position, a hydroxy group at the 4-position, and a methyl group at the 2-position. The quinoline moiety is further connected to a butenamide group via an E-configured double bond, which introduces steric and electronic properties that are critical for its biological activity. The presence of fluorine atoms at both the quinoline and phenyl rings enhances the compound's lipophilicity and metabolic stability, which are essential for drug-like properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties and bioavailability. Studies have demonstrated that the E-isomer exhibits superior pharmacokinetic profiles compared to other stereoisomers, suggesting its potential as a lead compound in drug discovery programs. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate the molecular interactions responsible for its activity.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways. For instance, it has been reported to suppress the activity of cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. Preclinical studies using animal models have further validated its anti-inflammatory properties, with minimal adverse effects observed at therapeutic doses.

The development of this compound has also been driven by its potential application in oncology. Recent findings suggest that it may act as a selective inhibitor of certain kinases associated with cancer progression. In vitro experiments have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. These results have sparked interest in exploring its use as a targeted therapy for various malignancies.

From a synthetic standpoint, the preparation of (E)-3-(6-fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the construction of the quinoline ring system through cyclization reactions and the subsequent installation of substituents via directed metallation techniques. The use of palladium-catalyzed cross-coupling reactions has proven particularly effective in achieving high yields and enantioselectivity.

Looking ahead, ongoing research aims to optimize the pharmacokinetic properties of this compound further while maintaining its biological potency. Efforts are also underway to explore its combination with other therapeutic agents to enhance efficacy and reduce resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, (E)-3-(6-fluoro-4-hydroxy-2-methylquinolin-3-yl)-N-(4-fluorophenyl)but-2-enamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a strong candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound holds immense potential for translating into innovative treatments that improve patient outcomes.